Cas no 850882-83-6 ((R)-1-(Pyrrolidin-1-yl)propan-2-ol)

• Product Name: (R)-1-(Pyrrolidin-1-yl)propan-2-ol
• CAS No: 850882-83-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD26042104
• CID: 5235181
• Update Time: 2025-05-20

(R)-1-(Pyrrolidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Pyrrolidin-1-yl)propan-2-ol
• 1-Pyrrolidineethanol, α-methyl-, (αR)-

• MDL： MFCD26042104
• Inchi： 1S/C7H15NO/c1-7(9)6-8-4-2-3-5-8/h7,9H,2-6H2,1H3/t7-/m1/s1
• InChI Key： BPYANEJZLUMJNA-SSDOTTSWSA-N
• SMILES： C(N1CCCC1)[C@H](O)C

Additional information on (R)-1-(Pyrrolidin-1-yl)propan-2-ol

Introduction to (R)-1-(Pyrrolidin-1-yl)propan-2-ol (CAS No. 850882-83-6)

The compound (R)-1-(Pyrrolidin-1-yl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 850882-83-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chiral alcohol, belonging to the pyrrolidine derivative family, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The unique structural and stereochemical properties of this compound make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the realm of central nervous system (CNS) drugs and enzyme inhibitors.

The stereochemistry of (R)-1-(Pyrrolidin-1-yl)propan-2-ol is crucial, as the (R)-enantiomer exhibits distinct pharmacological properties compared to its (S)-counterpart. This chirality arises from the presence of a stereogenic center at the propan-2-ol moiety, which influences the molecule's interaction with biological targets. Recent studies have highlighted the importance of enantioselective synthesis in developing therapeutics, ensuring that only the active enantiomer is produced to maximize efficacy and minimize side effects.

In recent years, advancements in asymmetric synthesis have enabled more efficient and scalable production of enantiomerically pure compounds like (R)-1-(Pyrrolidin-1-yl)propan-2-ol. Techniques such as chiral auxiliary-assisted reductions, transition metal-catalyzed reactions, and biocatalytic methods have been employed to achieve high enantiomeric excess (ee) values. These methods not only improve yield but also enhance sustainability by reducing waste and energy consumption.

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, frequently appearing in drugs targeting various diseases due to its ability to mimic natural amino acid sequences and interact with biological macromolecules. For instance, pyrrolidine derivatives have been explored as ligands for G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes. The compound (R)-1-(Pyrrolidin-1-yl)propan-2-ol can serve as a building block for designing novel GPCR modulators, potentially leading to treatments for conditions such as depression, anxiety, and neurodegenerative disorders.

Furthermore, the reactivity of the hydroxyl group in (R)-1-(Pyrrolidin-1-yl)propan-2-ol allows for further functionalization via esterification, etherification, or oxidation reactions. These modifications can tailor the compound's pharmacokinetic properties, such as solubility and metabolic stability, making it more suitable for formulation into drugs. For example, esters derived from this compound have been investigated as prodrugs to enhance oral bioavailability.

The role of computational chemistry in designing and optimizing derivatives of (R)-1-(Pyrrolidin-1-yl)propan-2-ol cannot be overstated. Molecular modeling techniques predict how different structural modifications will affect binding affinity and selectivity for biological targets. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process and reduce the time-to-market for new therapeutics.

In clinical settings, compounds like (R)-1-(Pyrrolidin-1-yl)propan-2-ol are often used in combination with other molecules to enhance therapeutic outcomes. Synergistic effects between different drug candidates can lead to improved treatment responses while minimizing dosages required. This approach is particularly relevant in complex diseases where multiple biological pathways are involved.

The synthesis of complex molecules such as (R)-1-(Pyrrolidin-1-yl)propan-2-ol also benefits from green chemistry principles. By employing sustainable solvents, catalytic systems that can be recycled, and processes that minimize waste generation, the pharmaceutical industry can reduce its environmental footprint. These efforts align with global initiatives to promote sustainable manufacturing practices.

Future research directions may explore novel applications of (R)-1-(Pyrrolidin-1-yloxy)propanes, including their potential use as chiral ligands or catalysts in organic transformations. The ability to incorporate functional groups at specific positions on the pyrrolidine ring opens up possibilities for creating highly specialized molecules with tailored properties.